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Introduction
Syntide 2, a synthetic peptide derived from the phosphorylation site 2 of glycogen synthase, is

a widely recognized substrate for Ca2+/calmodulin-dependent protein kinase II (CaMKII).[1][2]

Its utility also extends to other kinases such as Protein Kinase C (PKC).[1] The trifluoroacetate

(TFA) salt of Syntide 2 is a common formulation used in research. These application notes

provide detailed protocols for utilizing Syntide 2 TFA in both radioactive and non-radioactive

kinase assays to measure the activity of CaMKII and other relevant kinases.

Core Principles of Kinase Assays Using Syntide 2
Kinase assays with Syntide 2 are designed to quantify the transfer of a phosphate group from

ATP to a specific serine residue within the Syntide 2 peptide sequence (Pro-Leu-Ala-Arg-Thr-

Leu-Ser-Val-Ala-Gly-Leu-Pro-Gly-Lys-Lys). The rate of this phosphorylation is directly

proportional to the activity of the kinase being assayed. The detection of the phosphorylated

Syntide 2 can be achieved through various methods, primarily categorized as radioactive and

non-radioactive assays.

Signaling Pathway Context:

CaMKII is a key signaling protein involved in numerous cellular processes, including synaptic

plasticity, which is fundamental to learning and memory.[3] Its activation is triggered by an
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increase in intracellular calcium ions (Ca2+), which bind to calmodulin (CaM). The Ca2+/CaM

complex then binds to and activates CaMKII, enabling it to phosphorylate its substrates, such

as Syntide 2.
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Radioactive Kinase Assay Workflow
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Non-Radioactive ELISA-Based Kinase Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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